Cas no 2248213-31-0 ((2R)-2-(Oxan-2-yl)propanoic acid)

• Product Name: (2R)-2-(Oxan-2-yl)propanoic acid
• CAS No: 2248213-31-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6602695
• PubChem ID: 137937736
• Update Time: 2025-10-21

(2R)-2-(Oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248213-31-0
• (2R)-2-(Oxan-2-yl)propanoic acid
• EN300-6505503

• Inchi： 1S/C8H14O3/c1-6(8(9)10)7-4-2-3-5-11-7/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7?/m1/s1
• InChI Key： QCZSYKGRBYJOPZ-ULUSZKPHSA-N
• SMILES： O1CCCCC1[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on (2R)-2-(Oxan-2-yl)propanoic acid

Introduction to (2R)-2-(Oxan-2-yl)propanoic Acid (CAS No. 2248213-31-0)

Compound with the chemical name (2R)-2-(Oxan-2-yl)propanoic acid and the CAS number 2248213-31-0 represents a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique stereochemical configuration and structural features, has garnered considerable attention due to its potential applications in drug development and biochemical research. The enantiomeric purity and specific chiral center make it a valuable intermediate in synthesizing complex molecules that mimic natural biological pathways.

The molecular structure of (2R)-2-(Oxan-2-yl)propanoic acid consists of a propanoic acid moiety linked to an oxygen-containing heterocycle, specifically an oxane ring. This structural motif is reminiscent of many biologically active compounds, where the presence of a cyclic ether enhances solubility and metabolic stability. The (R)-configuration at the stereogenic center further contributes to its pharmacological profile, influencing interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on chiral compounds due to their distinct pharmacological properties compared to their racemic counterparts. The stereochemistry of (2R)-2-(Oxan-2-yl)propanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomerically pure compounds often exhibit higher efficacy and fewer side effects, making them more desirable for therapeutic applications. The synthesis of such compounds requires precise control over reaction conditions and stereochemical outcomes, which is where advanced synthetic methodologies come into play.

The CAS number 2248213-31-0 uniquely identifies this compound in scientific literature and databases, facilitating its recognition by researchers worldwide. This standardized nomenclature system ensures that scientists can accurately reference and utilize the compound in their experiments without ambiguity. The availability of high-purity samples of (2R)-2-(Oxan-2-yl)propanoic acid from reputable suppliers has been instrumental in advancing research projects across various disciplines.

One of the most compelling aspects of (2R)-2-(Oxan-2-yl)propanoic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic disorders and inflammatory responses. The ability to modify the oxane ring or introduce additional functional groups allows for fine-tuning of physicochemical properties, enhancing drug-like characteristics such as bioavailability and target specificity.

The synthesis of (2R)-2-(Oxan-2-yl)propanoic acid typically involves asymmetric synthesis techniques to achieve the desired (R)-configuration. Chiral auxiliaries or catalysts are often employed to induce stereoselectivity during key reaction steps. Recent advancements in catalytic systems, such as transition metal-catalyzed reactions, have improved the efficiency and scalability of these processes. These innovations not only reduce costs but also minimize environmental impact by optimizing reaction conditions towards sustainability.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting the behavior of molecules like (2R)-2-(Oxan-2-yl)propanoic acid. By leveraging computational chemistry techniques, researchers can simulate interactions with biological targets, predict metabolic pathways, and assess potential toxicity profiles before conducting costly wet-lab experiments. This approach accelerates the drug development pipeline significantly while reducing attrition rates associated with late-stage failures.

The versatility of (2R)-2-(Oxan-2-yl)propanoic acid extends beyond pharmaceutical applications; it also finds utility in agrochemicals and material science. For example, its structural motifs can be incorporated into herbicides or pesticides designed to interact selectively with biological targets in plants or pests. Additionally, the oxane ring's stability makes it suitable for use in polymer chemistry, where it can enhance material properties such as flexibility and resistance to degradation.

Ongoing research continues to uncover new applications for this compound, driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists. The integration of artificial intelligence (AI) into drug discovery platforms has further accelerated the identification of novel derivatives with enhanced therapeutic potential. By analyzing vast datasets containing biological activity information alongside structural features, AI algorithms can predict promising candidates for further investigation.

The future prospects for compounds like (2R)-2-(Oxan-2-yl)propanoic acid are bright, with emerging trends indicating a shift towards personalized medicine where individual patient profiles guide drug design strategies. The ability to tailor molecular structures based on genetic or environmental factors will likely unlock new therapeutic opportunities that were previously unattainable using traditional approaches.